Cas no 171869-57-1 (Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI))

171869-57-1 structure
Product name:Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
- Oxirane, 2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
- 171869-57-1
- (2S,3R)-2-hex-1-ynyl-3-methyloxirane
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- Inchi: InChI=1S/C9H14O/c1-3-4-5-6-7-9-8(2)10-9/h8-9H,3-5H2,1-2H3
- InChI Key: FFNSVCKUTIOELN-UHFFFAOYSA-N
- SMILES: CCCCC#CC1OC1C
Computed Properties
- Exact Mass: 138.10452
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 12.53
Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI) Related Literature
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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